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Compound of Interest

Compound Name:
1,3-dibromo-2-methyl-5-

nitrobenzene

Cat. No.: B010705 Get Quote

An In-Depth Technical Guide to the Physical Properties of 2,6-Dibromo-4-nitrotoluene

For researchers, scientists, and professionals in drug development, a thorough understanding

of the physical and chemical properties of compounds is paramount. This guide provides a

detailed overview of the physical characteristics of 2,6-dibromo-4-nitrotoluene, a chemical

intermediate of interest in organic synthesis.

Physicochemical Data Summary
The following table summarizes the key physical and chemical properties of 2,6-dibromo-4-

nitrotoluene. This data is essential for its handling, application in reactions, and for analytical

purposes.
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Property Value Reference

Molecular Formula C₇H₅Br₂NO₂ [1][2]

Molecular Weight 294.93 g/mol [1][2]

Appearance
Pale yellow to yellow crystals

or powder
[3][4][5]

Melting Point 50.0-59.0 °C [3][4][5]

55 °C [1]

56 °C [2]

Boiling Point 320.4 °C at 760 mmHg [1]

Density 1.967 g/cm³ [1]

Flash Point 147.6 °C [1]

Vapor Pressure 0.000598 mmHg at 25 °C [1]

Refractive Index 1.625 [1]

LogP (Octanol/Water) 3.95140 [1]

XLogP3 3.5 [1]

Hydrogen Bond Donor Count 0 [1]

Hydrogen Bond Acceptor

Count
2 [1]

Rotatable Bond Count 0 [1]

Exact Mass 294.86665 u [1]

Experimental Protocols: Synthesis
While specific experimental protocols for the determination of each physical property are not

detailed in the provided search results, the synthesis of 2,6-dibromo-4-nitrotoluene is a key

procedure for obtaining the compound for analysis. A general laboratory synthesis can be

performed starting from benzene.[6][7]
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A plausible multi-step synthesis involves:

Friedel-Crafts Alkylation of Benzene: Benzene is first methylated to form toluene using a

methyl halide (e.g., chloromethane) and a Lewis acid catalyst such as aluminum chloride

(AlCl₃).[7]

Nitration of Toluene: The resulting toluene undergoes nitration using a mixture of nitric acid

(HNO₃) and sulfuric acid (H₂SO₄). This reaction yields a mixture of ortho- and para-

nitrotoluene. The para-isomer, p-nitrotoluene, is the desired intermediate and can be

separated from the ortho-isomer by fractional distillation.[7]

Bromination of p-Nitrotoluene: The separated p-nitrotoluene is then subjected to bromination.

This is an electrophilic aromatic substitution reaction where two bromine atoms are

introduced onto the aromatic ring at the positions ortho to the methyl group. This is achieved

by reacting p-nitrotoluene with an excess of bromine (Br₂) in the presence of a catalyst,

typically iron(III) bromide (FeBr₃), to yield the final product, 2,6-dibromo-4-nitrotoluene.[7]

It is important to note that the reaction conditions, such as temperature and reaction time, for

each step need to be carefully controlled to ensure the desired product is obtained with a good

yield.

Logical Workflow for Synthesis
The following diagram illustrates the logical progression of the synthesis of 2,6-dibromo-4-

nitrotoluene from benzene.
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Synthesis of 2,6-dibromo-4-nitrotoluene
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Caption: Logical workflow for the synthesis of 2,6-dibromo-4-nitrotoluene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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